Cas no 108873-10-5 (1-Piperidineacetamide,N-(4-aminophenyl)-, hydrochloride (1:1))

1-Piperidineacetamide,N-(4-aminophenyl)-, hydrochloride (1:1) structure
108873-10-5 structure
Product Name:1-Piperidineacetamide,N-(4-aminophenyl)-, hydrochloride (1:1)
CAS No:108873-10-5
MF:C13H20ClN3O
MW:269.770401954651
CID:199482
PubChem ID:3065788
Update Time:2025-04-19

1-Piperidineacetamide,N-(4-aminophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidineacetamide,N-(4-aminophenyl)-, hydrochloride (1:1)
    • N-(4-aminophenyl)-2-piperidin-1-ylacetamide,hydrochloride
    • 1-Piperidineacetanilide, 4'-amino-, hydrochloride
    • 4'-Amino-1-piperidineacetanilide hydrochloride
    • AC1MIAI9
    • LS-114060
    • piperidino-acetic acid-(4-amino-anilide), dihydrochloride
    • Piperidino-essigsaeure-(4-amino-anilid), Dihydrochlorid
    • 108873-10-5
    • DTXSID00148754
    • Inchi: 1S/C13H19N3O.ClH/c14-11-4-6-12(7-5-11)15-13(17)10-16-8-2-1-3-9-16;/h4-7H,1-3,8-10,14H2,(H,15,17);1H
    • InChI Key: JOQXSIVLRZLEHG-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CN1CCCCC1)NC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 269.1297
  • Monoisotopic Mass: 269.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • Boiling Point: 371.9°Cat760mmHg
  • Flash Point: 178.7°C
  • PSA: 58.36
  • LogP: 3.08730
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